Cas no 723302-27-0 (Myrocin A)

Myrocin A structure
Product name:Myrocin A
Myrocin A Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL516554
- Q27136693
- NCGC00380725-01
- AKOS040734461
- (1R,2R,5S,11R,14R)-5-ethenyl-2,9-dihydroxy-5,11-dimethyl-3,8-dioxotetracyclo[8.5.0.01,14.02,7]pentadeca-6,9-diene-11-carboxylic acid
- 723302-27-0
- myrocin A
- NCGC00380725-01_C20H22O6_Cyclopropa[d]phenanthrene-3-carboxylic acid, 7-ethenyl-1,2,3,5,7,8,9,9a,10,10a-decahydro-4,9a-dihydroxy-3,7-dimethyl-5,9-dioxo-, (3R,7S,9aR,9bR,10aR)-
- CHEBI:68199
- Myrocin A
-
- Inchi: 1S/C20H22O6/c1-4-17(2)8-11-13(22)14(23)15-18(3,16(24)25)6-5-10-7-19(10,15)20(11,26)12(21)9-17/h4,8,10,23,26H,1,5-7,9H2,2-3H3,(H,24,25)
- InChI Key: XKJPVKHJPNQLKG-UHFFFAOYSA-N
- SMILES: CC1(C=C2C(C(=C3C(C(=O)O)(C)CCC4C3(C2(O)C(=O)C1)C4)O)=O)C=C
Computed Properties
- Exact Mass: 358.14163842g/mol
- Monoisotopic Mass: 358.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 866
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.982
- Topological Polar Surface Area: 112Ų
Myrocin A Related Literature
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John W. Blunt,Brent R. Copp,Robert A. Keyzers,Murray H. G. Munro,Michèle R. Prinsep Nat. Prod. Rep. 2013 30 237
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John W. Blunt,Brent R. Copp,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2006 23 26
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3. DiterpenoidsJames R. Hanson Nat. Prod. Rep. 2005 22 594
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Matthew D. Lebar,Jaime L. Heimbegner,Bill J. Baker Nat. Prod. Rep. 2007 24 774
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